Cas no 1190320-87-6 (3-iodo-6-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridine)

• Product Name: 3-iodo-6-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridine
• CAS No: 1190320-87-6
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 1208450
• PubChem ID: 53412703
• Update Time: 2025-11-02

3-iodo-6-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-6-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-6-(trifluoromethyl)-
• 1190320-87-6
• SB14422

• Inchi： 1S/C8H4F3IN2/c9-8(10,11)6-2-1-4-5(12)3-13-7(4)14-6/h1-3H,(H,13,14)
• InChI Key： QDAYIWYIJUTTAK-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=CC=C(C(F)(F)F)N=2

Computed Properties

• Exact Mass: 311.93713g/mol
• Monoisotopic Mass: 311.93713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-iodo-6-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 3-Iodo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190320-87-6): Properties, Applications, and Research Insights

The compound 3-iodo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190320-87-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolopyridine core, trifluoromethyl group, and iodo substitution, make it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery, particularly in targeting kinase inhibitors and other therapeutic modalities.

One of the most searched questions related to this compound is: "What are the applications of 3-iodo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine in medicinal chemistry?" The answer lies in its role as a key building block for designing molecules with enhanced binding affinity and metabolic stability. The trifluoromethyl group, in particular, is known to improve lipophilicity and bioavailability, making it a hotspot in modern drug design. Additionally, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

Another trending topic in the scientific community is the sustainable synthesis of halogenated pyrrolopyridines. With growing emphasis on green chemistry, researchers are exploring catalytic methods to introduce halogens like iodine efficiently. CAS No. 1190320-87-6 exemplifies this trend, as its synthesis often involves eco-friendly protocols to minimize waste and energy consumption. Searches for "green synthesis of 3-iodo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine" reflect this shift toward environmentally conscious methodologies.

The compound's physicochemical properties are also a focal point for many users. For instance, its molecular weight, solubility, and stability under various conditions are critical for formulation scientists. Recent studies highlight its stability in polar aprotic solvents, which is essential for reactions like nucleophilic substitutions. Queries such as "How to handle and store 3-iodo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine?" underscore the need for proper handling protocols to ensure longevity and efficacy.

In the realm of agrochemicals, this compound has shown promise as a precursor for novel pesticides and herbicides. The pyrrolopyridine scaffold is known to interact with biological targets in pests, offering a pathway to develop safer and more effective crop protection agents. Searches like "pyrrolopyridine derivatives in agriculture" reveal the growing interest in this application.

From a commercial perspective, the demand for high-purity 3-iodo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine is rising, driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers often emphasize batch-to-batch consistency and analytical validation to meet stringent industry standards. Keywords such as "reliable suppliers of CAS 1190320-87-6" are commonly used by procurement specialists seeking quality assurance.

In summary, 3-iodo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190320-87-6) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to agrochemicals—coupled with its adaptability in synthetic chemistry, make it a compound of enduring relevance. As research progresses, its role in addressing global challenges, such as disease treatment and food security, will likely expand further.